2-{[3-(Dimethylamino)propyl]amino}-isonicotinic acid hydrochloride

• IUPAC Name: 2-[3-(dimethylamino)propylamino]pyridine-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H17N3O2.ClH/c1-14(2)7-3-5-12-10-8-9(11(15)16)4-6-13-10;/h4,6,8H,3,5,7H2,1-2H3,(H,12,13)(H,15,16);1H
• InChI Key: KLNONDOTJSHPHZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC1=NC=CC(=C1)C(=O)O.Cl
• Molecular Formula: C11H18ClN3O2
• Molecular Weight: 259.73 g/mol
• CAS No.: 1220036-44-1

Description

2-(3-(Dimethylamino)propyl)amino)-isonicotinic acid hydrochloride (DMAP-INH), also known as 2,3-dihydro-2-methyl-3-(2-methyl-1-oxo-2-azetidinyl)pyridine-3-carboxylic acid hydrochloride, is a synthetic form of the naturally occurring compound isonicotinic acid hydrazide (INH). DMAP-INH is a derivative of INH which has been modified to increase its solubility and stability in aqueous solutions. DMAP-INH is used as a reagent in organic synthesis, as a catalyst in enzymatic reactions, and as a drug for the treatment of tuberculosis and other bacterial infections.

Scientific Research Applications

Synthesis and Characterization

• Schiff base compounds structurally similar to "2-{[3-(Dimethylamino)propyl]amino}-isonicotinic acid hydrochloride" have been synthesized and characterized, revealing their potential in forming complex structures with specific configurations and intermolecular hydrogen bonding patterns, which could be relevant in the design of new materials or catalysts (Yang, 2007).

Chemical Transformations and Library Generation

• The use of structurally related compounds in alkylation and ring closure reactions has been explored to generate a diverse library of compounds. This demonstrates the chemical versatility and potential for creating a wide range of derivatives that could have various applications, from materials science to pharmaceuticals (Roman, 2013).

Application in Synthesis of Inhibitors

• A study on the synthesis of FYX-051, a xanthine oxidoreductase inhibitor, involved the reaction of isonicotinic acid N-oxide with dimethylcarbamoyl chloride and zinc cyanide. This process illustrates how modifications of isonicotinic acid derivatives can lead to the synthesis of biologically active molecules (Huo, Kosugi, & Yamamoto, 2008).

Recognition and Transfer of Compounds

• The recognition and transfer of hydrophilic amino and N,N-dimethylamino compounds by the self-assembled aggregates of a fluoroalkylated end-capped oligomer show the potential for selective separation and transport of specific molecules, which could be useful in sensing, separation technologies, and drug delivery systems (Sawada et al., 2000).

Peptide Coupling and Enzymatic Substrate Synthesis

• Efficient peptide coupling methods involving conjugated carboxylic acids with methyl ester amino acids hydrochloride, as illustrated in the synthesis of important enzymatic substrates, highlight the role of such compounds in peptide synthesis and modification, which is crucial for pharmaceutical and biochemical research (Brunel, Salmi, & Letourneux, 2005).

Mechanism of Action

Target of Action

The primary target of 2-{[3-(Dimethylamino)propyl]amino}-isonicotinic acid hydrochloride is carboxyl groups, which it activates to conjugate to amino groups (primary amines) . This compound’s role is to facilitate the formation of amide bonds, a critical process in biochemistry .

Mode of Action

This compound: interacts with its targets by first reacting with a carboxyl group to form an amine-reactive O-acylisourea intermediate . This intermediate quickly reacts with an amino group to form an amide bond, releasing an isourea by-product .

Biochemical Pathways

The action of This compound affects the biochemical pathways involved in peptide synthesis and the preparation of antibodies like immunoconjugates . It plays a vital role in the immobilization of large biomolecules in association with N-hydroxysuccinimide .

Result of Action

The molecular and cellular effects of This compound ’s action primarily involve the formation of amide bonds . This process is crucial in the synthesis of peptides and the preparation of antibodies, impacting various biological functions .

Biochemical Analysis

Biochemical Properties

2-{[3-(Dimethylamino)propyl]amino}-isonicotinic acid hydrochloride plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been shown to form active intermediates with carboxyl groups, which then react with primary amines . This interaction is crucial in the formation of amide bonds, which are essential in peptide synthesis and other biochemical processes.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to inhibit the activity of vascular endothelial growth factor (VEGF)-stimulated human umbilical vein endothelial cells (HUVECs), indicating its potential role in regulating angiogenesis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It reacts with carboxyl groups to form amine-reactive O-acylisourea intermediates, which then react with amino groups to form amide bonds . This mechanism is fundamental in enzyme inhibition or activation and changes in gene expression.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the intermediate formed by this compound is unstable in aqueous solutions, necessitating the use of stabilizing agents like N-hydroxysuccinimide (NHS) for prolonged activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Higher doses may lead to toxic or adverse effects, while lower doses might be insufficient to elicit the desired biochemical responses. For instance, studies have shown that the compound’s inhibitory activity against VEGF-stimulated HUVECs varies with concentration, highlighting the importance of dosage optimization .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. The compound’s role in forming amide bonds is particularly significant in metabolic processes that involve peptide synthesis and degradation .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions affect the compound’s localization and accumulation, which in turn influence its biochemical activity and function .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. Targeting signals and post-translational modifications direct the compound to specific compartments or organelles, where it exerts its biochemical effects. Understanding these localization mechanisms is essential for optimizing the compound’s use in biochemical research .